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Executive Summary
The compound 4-[(4-phenoxyphenyl)sulfonyl]morpholine (CAS: 494838-95-8) represents a

highly versatile diaryl ether sulfonamide scaffold[1][2]. In contemporary drug discovery and

agrochemical development, the sulfonamide moiety is a privileged pharmacophore. However,

the direct synthesis of complex, non-prefunctionalized arylsulfonamides has historically

presented significant synthetic bottlenecks due to the instability of intermediates and the

reliance on toxic, harsh reagents[3].

This technical guide provides an in-depth analysis of the physicochemical properties, advanced

mechanistic synthesis, and pharmacological utility of 4-[(4-
phenoxyphenyl)sulfonyl]morpholine. By leveraging a modern palladium-catalyzed Suzuki-

Miyaura coupling strategy that utilizes sulfuryl chloride as a linchpin[4][5], researchers can

achieve highly efficient, modular assembly of this molecule.
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Understanding the foundational properties of 4-[(4-phenoxyphenyl)sulfonyl]morpholine is

critical for downstream formulation and assay development. The molecule combines a rigid

morpholine ring, a highly polar sulfonamide linker, and a lipophilic diaryl ether tail, giving it

unique solubility and binding characteristics.

Property Value / Description

Chemical Name 4-[(4-phenoxyphenyl)sulfonyl]morpholine

CAS Registry Number 494838-95-8[1][2]

Molecular Formula C16H17NO4S[1]

Molecular Weight 319.38 g/mol [1]

Structural Motifs
Morpholine ring, Sulfonamide group, Diaryl

ether

Hydrogen Bond Donors 0

Hydrogen Bond Acceptors
5 (Sulfonyl oxygens, morpholine

oxygen/nitrogen, ether oxygen)

Rotatable Bonds 4

Mechanistic Synthesis: The Palladium-Catalyzed
Linchpin Strategy
Historically, synthesizing complex sulfonamides required the use of highly reactive and

unstable pre-formed sulfonyl chlorides. Modern synthetic methodologies have bypassed this by

utilizing a three-component redox-neutral synthesis[3]. In this approach, sulfuryl chloride

(SO₂Cl₂) acts as a "linchpin" to bridge morpholine and 4-phenoxyphenylboronic acid[4][5].

Causality in Experimental Design
The direct Suzuki-Miyaura coupling of in situ generated sulfamoyl chlorides with boronic acids

is notoriously difficult. Standard phosphine ligands often fail, leading to the generation of

unwanted byproducts (such as homocoupled biaryls) and poor yields[5].
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To overcome the high activation energy required to insert a metal into the S–Cl bond, the

catalytic system must be carefully tuned:

Ligand Selection: The use of an electron-rich and sterically bulky ligand, such as tris-(2,6-

dimethoxyphenyl)phosphine, is mandatory. The electron density facilitates the challenging

oxidative addition of Pd(0) into the S–Cl bond of the morpholine-4-sulfonyl chloride

intermediate, while the steric bulk accelerates the subsequent reductive elimination[5].

Solvent Dynamics: A co-solvent system of Tetrahydrofuran (THF) and Acetonitrile (MeCN) is

utilized. THF provides excellent solubility for the organic substrates, while MeCN stabilizes

the highly polar transition states during transmetalation[5].

Morpholine + SO2Cl2

Morpholine-4-sulfonyl chloride

 Base, 0°C

Pd Catalyst + Ligand

 Oxidative Addition

4-Phenoxyphenylboronic Acid

 Transmetalation

Reductive Elimination

 Catalyst Regeneration

Target Sulfonamide
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Pd-catalyzed three-component synthesis pathway of the target sulfonamide.

Validated Experimental Protocol
The following protocol details the synthesis of 4-[(4-phenoxyphenyl)sulfonyl]morpholine. To

ensure scientific integrity, this workflow includes a self-validating quantitative NMR step prior to

purification[4][6].

Reagents & Materials
Morpholine (99.9%, anhydrous)[4]

Sulfuryl chloride (SO₂Cl₂)

4-Phenoxyphenylboronic acid

PdCl₂(PhCN)₂ (Catalyst)[4]

Tris-(2,6-dimethoxyphenyl)phosphine (Ligand)[5]

Na₂CO₃ (Base)

Anhydrous THF and MeCN (Water ≤ 50 ppm)[4]

1,3,5-trimethoxybenzene (Internal Standard)[6]

Step-by-Step Methodology
In Situ Sulfamoyl Chloride Generation: Under an inert argon atmosphere, dissolve

morpholine (1.0 equiv) and triethylamine (1.2 equiv) in anhydrous THF at 0 °C. Dropwise add

SO₂Cl₂ (1.1 equiv). Stir for 30 minutes to generate the morpholine-4-sulfonyl chloride

intermediate.

Catalyst Activation: In a separate flame-dried Schlenk tube, combine PdCl₂(PhCN)₂ (5

mol%), tris-(2,6-dimethoxyphenyl)phosphine (10 mol%), and Na₂CO₃ (2.0 equiv).
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Coupling Reaction: Transfer the in situ generated sulfamoyl chloride solution to the Schlenk

tube. Add 4-phenoxyphenylboronic acid (1.5 equiv) and MeCN (to achieve a 1:1 THF:MeCN

ratio)[5]. Seal the tube and heat to 70 °C for 12 hours.

Self-Validation Step (Critical): Cool the reaction to room temperature. Extract a 50 µL aliquot

of the crude mixture and remove the solvent under reduced pressure. Dissolve the residue in

CDCl₃ and spike with exactly 0.1 mmol of 1,3,5-trimethoxybenzene[4][6]. Perform a ¹H NMR

scan. Compare the integration of the internal standard's aromatic protons against the

morpholine protons of the product to calculate the precise NMR yield. Do not proceed to

column chromatography if the NMR yield is < 50%, as this indicates catalyst poisoning or

moisture contamination.

Purification: Concentrate the remaining organic solution on a rotary evaporator (~20 Torr at

30–50 °C)[4]. Purify via flash column chromatography using silica gel (300-400 mesh) with a

hexane/ethyl acetate gradient[4].

Pharmacological & Chemical Biology Applications
The 4-[(4-phenoxyphenyl)sulfonyl]morpholine architecture is not merely a synthetic

endpoint; it is a privileged scaffold in medicinal chemistry. The combination of the morpholine

ring, the sulfonyl group, and the diaryl ether tail allows the molecule to interact with multiple

biological targets[3][7].

Matrix Metalloproteinase (MMP) Inhibition: The sulfonamide group is a well-documented

zinc-binding pharmacophore. When positioned correctly by the rigid morpholine ring, the

sulfonyl oxygens can chelate the catalytic zinc ion in the active site of MMPs, which are

heavily implicated in tumor metastasis and tissue remodeling.

COX-2 Selectivity: The diaryl ether moiety (4-phenoxyphenyl) provides significant lipophilic

bulk. This structural feature is highly effective at occupying the secondary hydrophobic

pocket of the Cyclooxygenase-2 (COX-2) enzyme, a mechanism utilized by several non-

steroidal anti-inflammatory drugs (NSAIDs) to achieve selectivity over COX-1.

Agrochemical Fungicides: Sulfonamides generated via radical-based SO₂ fixation or cross-

coupling are frequently evaluated in agrochemistry[3][7]. The diaryl ether linkage provides
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environmental stability against rapid hydrolytic degradation, making it an ideal candidate for

prolonged fungicidal action in crop protection.

4-[(4-phenoxyphenyl)sulfonyl]morpholine
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Pharmacological and agrochemical applications of the diaryl ether sulfonamide scaffold.

References
AA Blocks Catalog / ChemSrc Database.4-[(4-Phenoxyphenyl)sulfonyl]morpholine (CAS:

494838-95-8) Properties & Identifiers. URL:[Link]

Wang, X., & Yang, M. (2021).S(VI) in Three-Component Sulfonamide Synthesis: Use of

Sulfuric Chloride as Linchpin in Palladium-Catalyzed Suzuki-Miyaura Coupling. Chemical

Science, The Royal Society of Chemistry. URL:[Link]

ResearchGate Database (2021).Early investigations using morpholine-4-sulfonyl chloride as

the starting material. URL:[Link]

ResearchGate Database (2024-2026).Generation of Sulfamoyl Radicals via Visible-Light

Mediated Fixation of Sulfur Dioxide for the Synthesis of Sulfonamides. URL:[Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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